Cas no 1807117-93-6 (Methyl 2-bromo-3-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-bromo-3-hydroxypyridine-5-acetate
• CAS No: 1807117-93-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4900961
• Update Time: 2025-06-08

Methyl 2-bromo-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-hydroxypyridine-5-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-7(12)3-5-2-6(11)8(9)10-4-5/h2,4,11H,3H2,1H3
• InChI Key： DSYGDBDTGDHDBB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-bromo-3-hydroxypyridine-5-acetate

Comprehensive Overview of Methyl 2-bromo-3-hydroxypyridine-5-acetate (CAS No. 1807117-93-6)

Methyl 2-bromo-3-hydroxypyridine-5-acetate (CAS No. 1807117-93-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromine and hydroxyl functional groups, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine derivatives synthesis", "brominated heterocycles", and "methyl ester applications" to explore its potential.

The growing interest in Methyl 2-bromo-3-hydroxypyridine-5-acetate is driven by its role as a key intermediate in drug discovery. With the rise of AI-driven molecular design and green chemistry, this compound has gained attention for its compatibility with sustainable synthesis methods. Searches for "eco-friendly bromination techniques" and "pyridine-based drug scaffolds" reflect this trend. Its structural versatility allows for modifications that align with modern high-throughput screening and computational modeling demands.

From a technical perspective, CAS No. 1807117-93-6 exhibits notable stability under controlled conditions, making it suitable for multistep organic reactions. Its methyl ester group facilitates further derivatization, a feature often highlighted in queries like "ester hydrolysis optimization" and "pyridine carboxylate derivatives". The compound's 3-hydroxypyridine core is also relevant to studies on metal-chelating agents and bioactive molecule design, addressing current research gaps in medicinal chemistry.

In the context of industrial applications, Methyl 2-bromo-3-hydroxypyridine-5-acetate is explored for its potential in crop protection formulations. Searches for "agrochemical intermediates" and "heterocyclic pesticides" underscore its relevance. The compound's bromo-substituted pyridine structure contributes to its efficacy in targeting specific biological pathways, a topic frequently discussed in precision agriculture forums.

Quality control and analytical profiling of CAS No. 1807117-93-6 are critical for ensuring reproducibility in research. Techniques such as HPLC purity analysis and NMR spectral interpretation are commonly associated with this compound, as seen in searches like "pyridine derivative characterization". The integration of machine learning in chemical analysis further enhances its study, aligning with broader scientific advancements.

In summary, Methyl 2-bromo-3-hydroxypyridine-5-acetate represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical development—make it a subject of enduring interest. By addressing trending queries like "sustainable heterocycle synthesis" and "drug discovery building blocks", this overview bridges scientific rigor with contemporary industry needs.